Cas no 13291-41-3 (Benzenecarbothioic acid, S-(1-methylethyl) ester)
13291-41-3 structure
Product Name:Benzenecarbothioic acid, S-(1-methylethyl) ester
CAS No:13291-41-3
MF:C10H12OS
MW:180.266681671143
CID:1231828
Update Time:2024-08-04
Benzenecarbothioic acid, S-(1-methylethyl) ester Chemical and Physical Properties
Names and Identifiers
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- Benzenecarbothioic acid, S-(1-methylethyl) ester
- S-isopropyl benzothioate
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- Inchi: 1S/C10H12OS/c1-8(2)12-10(11)9-6-4-3-5-7-9/h3-8H,1-2H3
- InChI Key: HPIFWVFTPJZGSI-UHFFFAOYSA-N
- SMILES: C1(C(SC(C)C)=O)=CC=CC=C1
Computed Properties
- Exact Mass: 180.06096
Experimental Properties
- Density: 1.070±0.06 g/cm3(Predicted)
- Boiling Point: 247.4±13.0 °C(Predicted)
- PSA: 17.07
Benzenecarbothioic acid, S-(1-methylethyl) ester Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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